Cas no 2381-75-1 (2-(4-Chlorophenoxy)acetohydrazide)

• Product Name: 2-(4-Chlorophenoxy)acetohydrazide
• CAS No: 2381-75-1
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD00705185
• CID: 268792
• PubChem ID: 774289
• Update Time: 2025-05-19

2-(4-Chlorophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)acetohydrazide
• Acetic acid,2-(4-chlorophenoxy)-, hydrazide
• 4-chlorophenoxyacetic hydrazide
• 4-Chlorophenoxyacetylhydrazine
• chlorophenoxyacetohydrazide
• EN300-03753
• F1099-0050
• (4-Chlorophenoxy)acetic acid hydrazide
• 4-Chlorophenoxy acetohydrazide
• AKOS000116138
• E87812
• Z56862620
• (4-chloro-phenoxy)-acetic acid hydrazide
• CS-0204582
• JS-211C
• p-chlorophenoxyacetic acid hydrazide
• DTXSID30178524
• FT-0690432
• MFCD00705185
• SR-01000414680
• SR-01000414680-1
• J-505943
• Acetic acid, (4-chlorophenoxy)-, hydrazide
• (4-Chloro-phenoxy)acetic acid hydrazide
• Oprea1_120770
• SCHEMBL11547674
• (4-CHLORO-PHENOXY)-ACETICACIDHYDRAZIDE
• 2381-75-1
• BBL015533
• ALBB-001029
• STK048077
• acetohydrazide, 2-(4-chlorophenoxy)-

• MDL： MFCD00705185
• Inchi： 1S/C8H9ClN2O2/c9-6-1-3-7(4-2-6)13-5-8(12)11-10/h1-4H,5,10H2,(H,11,12)
• InChI Key： KFEHAYRYAXSMBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NN)=O

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.324
• Melting Point: 165-167
• Boiling Point: 423.2 °C at 760 mmHg
• Flash Point: 209.7 °C
• Refractive Index: 1.568
• PSA: 64.35000
• LogP: 1.79990

2-(4-Chlorophenoxy)acetohydrazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chlorophenoxy)acetohydrazide

Recent Advances in the Study of 2-(4-Chlorophenoxy)acetohydrazide (CAS 2381-75-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

2-(4-Chlorophenoxy)acetohydrazide (CAS 2381-75-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its chlorophenoxy moiety, has demonstrated a range of biological activities, including antimicrobial, anti-inflammatory, and potential anticancer properties. The compound's unique chemical structure and its interactions with biological targets have made it a focal point for researchers aiming to develop novel therapeutic agents.

Recent studies have explored the synthesis and optimization of 2-(4-Chlorophenoxy)acetohydrazide derivatives to enhance their bioactivity and pharmacokinetic properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported the successful modification of the hydrazide group, leading to improved solubility and bioavailability. These advancements are critical for the compound's potential application in drug development, particularly in addressing resistant microbial strains and inflammatory disorders.

In addition to its antimicrobial properties, 2-(4-Chlorophenoxy)acetohydrazide has shown promise in cancer research. A preclinical study conducted in 2024 revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer, while sparing normal cells. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which is often dysregulated in cancer. These findings suggest that further exploration of this compound could yield new candidates for targeted cancer therapies.

The safety and toxicological profile of 2-(4-Chlorophenoxy)acetohydrazide have also been investigated. Recent in vivo studies indicate that the compound has a favorable safety margin at therapeutic doses, with minimal adverse effects observed in animal models. However, researchers emphasize the need for comprehensive toxicology studies to fully assess its potential for clinical use. Regulatory considerations, such as compliance with Good Laboratory Practice (GLP) standards, are also being addressed to facilitate future translational research.

Looking ahead, the potential applications of 2-(4-Chlorophenoxy)acetohydrazide extend beyond traditional therapeutics. Its role in agrochemical research, for example, is being explored due to its herbicidal and pesticidal properties. This multidisciplinary interest underscores the compound's versatility and its potential to impact multiple sectors within the chemical and life sciences industries.

In conclusion, 2-(4-Chlorophenoxy)acetohydrazide (CAS 2381-75-1) represents a compelling area of research with broad implications for drug discovery and development. Continued investigation into its mechanisms of action, structural optimization, and therapeutic potential will be essential to unlock its full value. As the scientific community delves deeper into this compound, it is poised to make significant contributions to the fields of chemical biology and pharmaceutical sciences.